Cas no 2877658-14-3 (4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine)

4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine is a synthetic heterocyclic compound featuring a pyrimidine core substituted with a methoxy group at the 6-position and a but-2-yn-1-ylpiperazine moiety at the 4-position. This structure confers versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The compound’s piperazine and alkyne functionalities enhance its reactivity, enabling selective modifications for targeted drug design. Its methoxypyrimidine scaffold is known for contributing to binding affinity in receptor-ligand interactions. The compound is typically used in research settings for developing kinase inhibitors or antimicrobial agents, benefiting from its balanced solubility and stability under standard laboratory conditions.

4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine structure

2877658-14-3 structure

Product Name:4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine

CAS No:2877658-14-3

MF:C₁₃H₁₈N₄O

MW:246.308222293854

CID:5319438

PubChem ID:165431915

Update Time:2025-11-06

4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-[4-(2-Butyn-1-yl)-1-piperazinyl]-6-methoxypyrimidine
- AKOS040874176
- 4-[4-(but-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine
- 2877658-14-3
- F6790-2799
- 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine
- Inchi： 1S/C13H18N4O/c1-3-4-5-16-6-8-17(9-7-16)12-10-13(18-2)15-11-14-12/h10-11H,5-9H2,1-2H3
- InChI Key： FTTUTXFOPLNXME-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(=NC=N1)N1CCN(CC#CC)CC1

Computed Properties

Exact Mass: 246.14806121g/mol
Monoisotopic Mass: 246.14806121g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 41.5Å²

Experimental Properties

Density: 1.134±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 415.9±45.0 °C(Predicted)
pka: 6.20±0.10(Predicted)

4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6790-2799-2μmol	4-[4-(but-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine	2877658-14-3	2μmol	$85.5	2023-09-07
Life Chemicals	F6790-2799-5μmol	4-[4-(but-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine	2877658-14-3	5μmol	$94.5	2023-09-07
Life Chemicals	F6790-2799-10μmol	4-[4-(but-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine	2877658-14-3	10μmol	$103.5	2023-09-07
Life Chemicals	F6790-2799-20μmol	4-[4-(but-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine	2877658-14-3	20μmol	$118.5	2023-09-07
Life Chemicals	F6790-2799-1mg	4-[4-(but-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine	2877658-14-3	1mg	$81.0	2023-09-07
Life Chemicals	F6790-2799-2mg	4-[4-(but-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine	2877658-14-3	2mg	$88.5	2023-09-07
Life Chemicals	F6790-2799-3mg	4-[4-(but-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine	2877658-14-3	3mg	$94.5	2023-09-07
Life Chemicals	F6790-2799-4mg	4-[4-(but-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine	2877658-14-3	4mg	$99.0	2023-09-07
Life Chemicals	F6790-2799-5mg	4-[4-(but-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine	2877658-14-3	5mg	$103.5	2023-09-07
Life Chemicals	F6790-2799-10mg	4-[4-(but-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine	2877658-14-3	10mg	$118.5	2023-09-07

4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine Related Literature

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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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Additional information on 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine

Comprehensive Overview of 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine (CAS No. 2877658-14-3)

4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine (CAS No. 2877658-14-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery. The presence of a but-2-yn-1-yl group and a methoxypyrimidine moiety makes it a promising candidate for modulating biological targets, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for piperazine-based compounds has surged, driven by their applications in treating neurological disorders and infectious diseases. Researchers are particularly interested in 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine due to its potential to interact with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. GPCRs are critical in signal transduction, and targeting them with small molecules like this compound could lead to breakthroughs in treating conditions such as inflammation and metabolic diseases.

The synthesis of CAS No. 2877658-14-3 involves multi-step organic reactions, including N-alkylation and nucleophilic substitution, which are well-documented in peer-reviewed journals. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a viable candidate for oral administration. These characteristics align with the growing trend in drug repurposing and fragment-based drug design, two areas that dominate current pharmaceutical discussions.

From an agrochemical perspective, 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine exhibits potential as a plant growth regulator. Its ability to influence enzymatic pathways in plants has sparked interest in sustainable agriculture, a sector increasingly focused on eco-friendly pesticides and biostimulants. This aligns with global efforts to reduce synthetic chemical usage while maintaining crop yields, a topic frequently searched by environmental scientists and farmers alike.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 2877658-14-3. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance in both pharmaceutical and agrochemical industries. The compound's stability under various pH conditions and thermal decomposition profile are also key parameters for industrial-scale production, addressing common queries from quality control professionals.

In summary, 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-methoxypyrimidine represents a multifaceted compound with applications spanning human health and agriculture. Its mechanistic versatility and structural tunability make it a subject of ongoing research, particularly in the context of precision medicine and green chemistry. As scientific communities continue to explore its potential, this compound is poised to remain a focal point in innovation-driven industries.